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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phenoxyethyl acrylate (PEA) is a monofunctional aromatic acrylate monomer that has
garnered significant attention across various scientific and industrial domains. Its unique
chemical structure, characterized by a flexible ether linkage and a rigid phenyl group, imparts a
desirable balance of properties, including enhanced flexibility, thermal stability, and excellent
compatibility with a wide range of resins and additives.[1] This technical guide provides a
comprehensive overview of the core chemical properties and structural attributes of 2-
phenoxyethyl acrylate, supplemented with detailed experimental protocols and data
visualizations to support researchers and professionals in its application and further
development.

Chemical Properties and Structure

2-Phenoxyethyl acrylate is a colorless to slightly yellowish liquid with a characteristic mild,
ester-like odor.[2] It is a viscous compound with moderate volatility and is highly soluble in
many organic solvents, while exhibiting limited solubility in water.[2]

Structural Information

The fundamental structure of 2-phenoxyethyl acrylate consists of a phenyl group linked to an
ethyl group, which is in turn esterified with an acrylate moiety.[2]
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e IUPAC Name: 2-phenoxyethyl prop-2-enoate[3]
e CAS Number: 48145-04-6[3]

e Molecular Formula: C11H1203[3]

e SMILES: C=CC(=0)OCCOC1=CC=CC=C1[4]

e InChl Key: RZVINYQDSSQUKO-UHFFFAOYSA-N[4]

Physicochemical Data

A summary of the key quantitative physicochemical properties of 2-phenoxyethyl acrylate is
presented in the table below for easy reference and comparison.

Property Value Reference(s)
Molecular Weight 192.21 g/mol [31[5]
Density 1.105 g/cm3 at 20°C [3]
Boiling Point 132°C at 1013 hPa [3]
Melting Point -74°C [3]
Water Solubility 525 mg/L at 25°C [3]
log Kow (Octanol-Water

Partition Coefficient) 28 at25"c 3]
Flash Point >140°C at 1013 hPa [3]
Refractive Index (n20/D) 1.518 [6][7]
Vapor Pressure 0.22 Pa at 20°C [3]

Reactivity and Applications

As an acrylate ester, 2-phenoxyethyl acrylate is highly reactive and readily undergoes
polymerization, particularly through free-radical mechanisms.[2][3] This reactivity is the
cornerstone of its primary applications. It is extensively used as a reactive diluent and
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monomer in formulations for coatings, adhesives, sealants, and inks that are cured using
ultraviolet (UV) light or electron beam (EB) radiation.[1][2][3] The presence of the phenoxyethyl
group contributes to improved flexibility, adhesion, and thermal stability of the resulting
polymers.[1] In the realm of cosmetics, it finds application in nail coatings and acrylate-based
gels due to its film-forming and adhesive properties.[2]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 2-phenoxyethyl acrylate are crucial
for its application in research and development.

Synthesis of 2-Phenoxyethyl Acrylate

Method 1: Esterification of Acrylic Acid with 2-Phenoxyethanol

This common synthesis route involves the acid-catalyzed esterification of 2-phenoxyethanol
with acrylic acid.[1]

o Materials: Acrylic acid, 2-phenoxyethanol, a suitable acid catalyst (e.g., p-toluenesulfonic
acid, sulfuric acid), a polymerization inhibitor (e.g., hydroquinone, p-tert-butyl catechol), and
an inert gas (e.g., nitrogen or air).[1][8]

e Procedure:

o In areaction vessel equipped with a stirrer, thermometer, and a means for inert gas
introduction, combine acrylic acid (1.5 to 3 parts by weight), 2-phenoxyethanol (1 to 4
parts by weight), the polymerization inhibitor (0.01 to 0.2 parts by weight), and the catalyst
(0.01 to 0.3 parts by weight).[8]

o Introduce a slow stream of inert gas and heat the mixture to a temperature between 90-
120°C.[8]

o Maintain the reaction at this temperature for 3 to 8 hours.[8] The progress of the reaction
can be monitored by measuring the amount of water generated.

o After the reaction is complete, cool the mixture.

o Purification:
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o The crude product is distilled under vacuum (e.g., at 120-140°C) to remove unreacted
starting materials and byproducts.[8]

o The distilled product is then washed sequentially with an alkaline solution (e.g., 5%
sodium bicarbonate) and water to neutralize the acid catalyst and remove any remaining

water-soluble impurities.[8]

o The organic layer is separated and dried over a suitable drying agent (e.g., anhydrous
magnesium sulfate).

o The final product can be further purified by vacuum distillation.
Method 2: Reaction of Acryloyl Chloride with 2-Phenoxyethanol

An alternative synthesis involves the reaction of 2-phenoxyethanol with acryloyl chloride in the
presence of a base.[5]

e Materials: 2-phenoxyethanol (3-phenoxyethylalcohol), acryloyl chloride, sodium carbonate,
cuprous chloride (as a polymerization inhibitor), and benzene (as a solvent).[5]

e Procedure:

In a reaction flask, prepare a mixture of 2-phenoxyethanol (6.75 g), sodium carbonate (2.9

[¢]

g), cuprous chloride (0.2 g), and benzene (50 ml).[5]

[¢]

Cool the mixture in an ice bath with stirring.

[e]

Slowly add acryloyl chloride (5 g) to the cooled mixture.[5]

[e]

Allow the mixture to stand at room temperature for 15 hours.[5]

o

Following the standing period, reflux the mixture for 4 hours.[5]
« Purification:

o The reaction mixture is treated according to standard work-up procedures to yield a crude
product.
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o The crude product is then purified by fractional distillation under reduced pressure (e.g.,
b.p. 88.0°C at 0.1 mmHg) to obtain pure B-phenoxyethyl acrylate.[5]

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

The purity and concentration of 2-phenoxyethyl acrylate can be determined using reverse-
phase high-performance liquid chromatography (RP-HPLC).

Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: A C18 or a specialized reverse-phase column such as Newcrom R1 is suitable.[3]

» Mobile Phase: A mixture of acetonitrile (MeCN) and water is commonly used.[3] Phosphoric
acid can be added to adjust the pH. For mass spectrometry (MS) compatible methods,
formic acid should be used instead of phosphoric acid.[3]

o Detection: UV detection at a wavelength of 210 nm is appropriate due to the ultraviolet
absorption of the acrylate and phenyl groups.

o Sample Preparation: Samples are typically dissolved in the mobile phase or a compatible
organic solvent and filtered through a 0.45 um filter before injection.

e Analysis: The retention time and peak area of 2-phenoxyethyl acrylate are compared to
those of a known standard for identification and quantification.

Mandatory Visualizations
Chemical Structure of 2-Phenoxyethyl Acrylate

The following diagram illustrates the chemical structure of 2-phenoxyethyl acrylate,
highlighting its key functional groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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